Cas no 1428234-47-2 (2,6-Difluoro-4-(methylthio)benzoic acid)

• Product Name: 2,6-Difluoro-4-(methylthio)benzoic acid
• CAS No: 1428234-47-2
• MF: C₈H₆F₂O₂S
• MW: 204.193848133087
• MDL: MFCD23713122
• CID: 4764576
• Update Time: 2025-08-05

2,6-Difluoro-4-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-(methylthio)benzoic acid
• Z1295

• MDL： MFCD23713122
• Inchi： 1S/C8H6F2O2S/c1-13-4-2-5(9)7(8(11)12)6(10)3-4/h2-3H,1H3,(H,11,12)
• InChI Key： NYNCWCGBEFQUFH-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(C(=O)O)=C(C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6

Additional information on 2,6-Difluoro-4-(methylthio)benzoic acid

2,6-Difluoro-4-(methylthio)benzoic Acid: A Comprehensive Overview

The compound 2,6-Difluoro-4-(methylthio)benzoic Acid (CAS No. 1428234-47-2) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with two fluoro groups at the 2 and 6 positions and a methylthio group at the 4 position. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for research and development in drug discovery and material science.

Recent studies have highlighted the potential of 2,6-Difluoro-4-(methylthio)benzoic Acid in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptor pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, suggesting its utility in anticancer drug design.

The synthesis of 2,6-Difluoro-4-(methylthio)benzoic Acid involves a multi-step process that typically begins with the fluorination of a benzoic acid derivative. The introduction of the methylthio group at the 4 position is achieved through nucleophilic substitution reactions, often utilizing methyl thioacetate as the sulfur source. The optimization of these reaction conditions has been a focus of recent research, with advancements in catalytic systems and solvent selection improving both yield and purity.

In terms of physical properties, 2,6-Difluoro-4-(methylthio)benzoic Acid exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various chromatographic techniques, including high-performance liquid chromatography (HPLC), which is commonly employed for its purification and analysis.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of advanced materials. For example, researchers have investigated its ability to form self-assembled monolayers on metal surfaces, which could have implications for the development of corrosion-resistant coatings. Additionally, its thioether functionality has been leveraged in the creation of sulfur-based polymers with unique mechanical properties.

From an environmental perspective, 2,6-Difluoro-4-(methylthio)benzoic Acid has been subjected to ecotoxicological assessments to evaluate its potential impact on aquatic ecosystems. Studies conducted in 2023 indicate that while it exhibits moderate toxicity to certain aquatic organisms, its degradation pathways under aerobic conditions are efficient, suggesting that it poses minimal long-term risks when properly managed.

In conclusion, 2,6-Difluoro-4-(methylthio)benzoic Acid (CAS No. 1428234-47-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in pharmacology, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.